Cas no 3793-74-6 (Dodecanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluoro-, ammoniumsalt (1:1))

• Product Name: Dodecanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluoro-, ammoniumsalt (1:1)
• CAS No: 3793-74-6
• MF: C₁₂H₄F₂₃NO₂
• MW: 631.128944396973
• CID: 311796
• PubChem ID: 3014242
• Update Time: 2025-04-19

Dodecanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluoro-, ammoniumsalt (1:1) Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluoro-, ammoniumsalt (1:1)
• Ammonium tricosafluorododecanoate
• azanium,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate
• NS00081687
• SCHEMBL1409063
• EINECS 223-265-6
• ammonium perfluorododecanoate
• 3793-74-6
• DTXSID40191360
• azanium 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate

• Inchi： 1S/C12HF23O2.H3N/c13-2(14,1(36)37)3(15,16)4(17,18)5(19,20)6(21,22)7(23,24)8(25,26)9(27,28)10(29,30)11(31,32)12(33,34)35;/h(H,36,37);1H3
• InChI Key： CZSJYNHKKNEDDD-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(=O)[O-])(F)F)(F)F)(F)F)(F)F)(F)F)F.[NH4+]

Computed Properties

• Exact Mass: 630.987477
• Monoisotopic Mass: 630.987477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 873
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1

Experimental Properties

• Boiling Point: 245.3°Cat760mmHg
• Flash Point: 102.2°C